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Compound of Interest

Compound Name:
3-Hydroxy-N-(3-

methoxyphenyl)-2-naphthamide

CAS No.: 62553-86-0

Cat. No.: B1592239

Get Quote

An In-Depth Technical Guide to 3-Hydroxy-N-(3-methoxyphenyl)-2-naphthamide

Introduction
3-Hydroxy-N-(3-methoxyphenyl)-2-naphthamide is a specialized organic compound

belonging to the naphthamide class. These molecules are characterized by a naphthalene core

linked to an amide group. While structurally similar to Naphthol AS-type compounds, which are

widely used as coupling components in the synthesis of azo dyes and pigments, 3-Hydroxy-N-
(3-methoxyphenyl)-2-naphthamide is distinguished by the meta-position of the methoxy

group on its N-phenyl ring. This structural nuance shifts its properties away from traditional

dyeing applications and towards more specialized roles in biochemical and materials science

research.

This guide provides a comprehensive overview of the core properties, synthesis, and key

applications of 3-Hydroxy-N-(3-methoxyphenyl)-2-naphthamide, offering a technical

resource for researchers and drug development professionals. It is crucial to distinguish this
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compound from its more common isomer, 3-Hydroxy-N-(2-methoxyphenyl)-2-naphthamide

(Naphthol AS-OL), as their applications and physical properties differ significantly.

Core Physicochemical Properties
The fundamental characteristics of a compound dictate its behavior and suitability for various

applications. This section details the known physicochemical properties of 3-Hydroxy-N-(3-
methoxyphenyl)-2-naphthamide.

Chemical Structure and Identifiers
The molecular identity of this compound is established by its structure and unique registry

numbers.

Caption: Chemical structure of 3-Hydroxy-N-(3-methoxyphenyl)-2-naphthamide.

Table 1: Chemical Identifiers

Identifier Value Source

CAS Number 62553-86-0 [1]

Molecular Formula C₁₈H₁₅NO₃ [1][2]

PubChem CID 19379254 [2]

| MDL Number| MFCD15542703 |[1] |

Physical and Computed Properties
The physical state and thermodynamic properties are crucial for handling, formulation, and

experimental design.

Table 2: Physicochemical Properties
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Property Value Source

Molecular Weight 293.32 g/mol [1][2]

Boiling Point 423.3 ± 30.0 °C at 760 mmHg [1]

XLogP3 4.2 [2]

Hydrogen Bond Donors 2 [2]

Hydrogen Bond Acceptors 4 [2]

| Rotatable Bond Count| 4 |[2] |

Synthesis and Manufacturing
The synthesis of 3-Hydroxy-N-(3-methoxyphenyl)-2-naphthamide typically follows a

standard amide coupling (amidation) protocol. This involves the reaction of a carboxylic acid or

its activated derivative with an amine.

General Synthetic Pathway
The principal route for synthesizing this compound is the condensation reaction between 3-

Hydroxy-2-naphthoic acid and 3-methoxyaniline. To facilitate this reaction and achieve high

yields, the carboxylic acid is often activated. This can be accomplished by converting it to an

acyl chloride, or by using a peptide coupling agent such as HATU (1-

[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

in the presence of a non-nucleophilic base.[3]
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3-Hydroxy-2-naphthoic Acid

1. Reactant Mixing

3-Methoxyaniline Coupling Agent (e.g., HATU)
+ Base (e.g., Et3N) Solvent (e.g., DMF)

2. Amide Coupling Reaction
(Stir at elevated temp.)

3. Aqueous Workup
& Extraction

4. Purification
(Column Chromatography)

3-Hydroxy-N-(3-methoxyphenyl)
-2-naphthamide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Hydroxy-N-(3-methoxyphenyl)-2-naphthamide basic
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1592239/docs#3-hydroxy-n-3-methoxyphenyl-2-
naphthamide-basic-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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